BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling CE-
178253 benzenesulfonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CE-178253 benzenesulfonate

Cat. No.: B12040812

Safe Handling and Disposal Guide for CE-178253
Benzenesulfonate

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling CE-178253 benzenesulfonate. The following
procedures are designed to ensure the safe handling, storage, and disposal of this compound,
minimizing risks and promoting a secure laboratory environment.

Hazard Identification and Classification

CE-178253 benzenesulfonate is a potent chemical that requires careful handling. It is
classified as acutely toxic if swallowed. Below is a summary of its key hazard information.

) ] Hazard
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity GHSO06 (Skull H301: Toxic if
3 Danger
(Oral) and Crosshones) swallowed

Chemical and Physical Properties:

o CAS Number: 956246-95-0[1]

¢ Molecular Formula: C24H23CI2N70 - CeHeO3S
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e Molecular Weight: 654.57 g/mol [1]
o Appearance: White to beige powder
e Solubility: Soluble in DMSO (10 mg/mL)

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure. The level of PPE
required depends on the nature of the task being performed.

Situation Required PPE Specifications

Safety glasses with side
shields or goggles.[2]

_ _ Eye/Face Protection, Hand ] ]
Routine Handling Chemical-resistant gloves

Protection, Lab Coat .
(e.g., nitrile rubber).[3]

Standard laboratory coat.

Use a certified respirator or
Weighing/Generating Dust Respiratory Protection work in a ventilated enclosure
(fume hood).[2][4]

Face shield, full suit,

Large Spills’lEmergencies Full Body Protection impervious gloves, and boots.

[5]

Standard Operating Procedure for Handling

Adherence to a strict operational workflow is crucial for safety. The following diagram outlines
the key steps for handling CE-178253 benzenesulfonate.
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Caption: Workflow for handling CE-178253 benzenesulfonate.
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Step-by-Step Protocol:
e Preparation:

o Put on all required PPE as specified in the table above.[6]

o Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[5]
e Handling:

o Carefully weigh the desired amount of the powdered compound, avoiding dust generation.

[7]

o If creating a solution, add the solvent to the powder slowly.

o Conduct the experimental procedure within the designated and controlled area.
o Cleanup:

o Decontaminate all surfaces and equipment after use.

o Segregate and dispose of waste according to the disposal plan.[8]

o Remove PPE in the correct order to avoid cross-contamination.
Storage and Disposal
Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5][8][9]

o Keep away from sources of ignition and incompatible materials such as strong oxidizing
agents.[5][8]

e The recommended storage temperature is room temperature.

o Store in a locked cabinet or area accessible only to authorized personnel.[6]
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Disposal Plan: All waste containing CE-178253 benzenesulfonate must be treated as
hazardous waste.

Waste Type Disposal Procedure

Solid Waste Collect in a labeled, sealed container.

Collect in a labeled, sealed, and leak-proof

Liquid Waste )

container.
Contaminated Sharps Dispose of in a designated sharps container.
Contaminated PPE Double-bag and dispose of as hazardous waste.

Disposal Protocol:

e Do not dispose of this chemical down the drain or in regular trash.[8]

« All waste must be handled in accordance with local, state, and federal regulations.[7][8]
o Arrange for collection by a licensed hazardous waste disposal company.[9]

Emergency Procedures

Immediate and appropriate action is critical in an emergency.
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Emergency Action

) Immediately remove contaminated clothing.[8]
Skin Contact . L
Rinse skin with plenty of water.[8]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o ) )

do. Continue rinsing.[6][8] Seek immediate

medical attention.[8]

Move the person to fresh air and keep them

Inhalation )
comfortable for breathing.[6]
) IF SWALLOWED: Immediately call a POISON
Ingestion _
CENTER or doctor/physician.[6]
Evacuate the area. For small spills, absorb with
<ol an inert material. For large spills, contact
[
P emergency responders.[5] Avoid generating
dust.[7] Prevent entry into waterways.[8]
e Use dry chemical powder, foam, or carbon
ire

dioxide.[7] Do not use a heavy water stream.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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